Cas no 14054-89-8 (Gadolinium, Tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato]-)

• Product Name: Gadolinium, Tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato]-
• CAS No: 14054-89-8
• MF: C₂₄H₂₁F₉GdO₆S₃
• MW: 829.850575208664
• CID: 903134
• PubChem ID: 3084181
• Update Time: 2025-04-19

Gadolinium, Tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato]- Chemical and Physical Properties

Names and Identifiers

• Gadolinium, Tris[4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato]-
• Gadolinium, tris(thenoyltrifluoroacetonato)-
• Gadolinium, tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kappaO,kappaO')-
• 14054-89-8
• Tris(2-thenoyltrifluoroacetonate)gadolinium
• Gadolinium, tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-kappaO1,kappaO3)-
• NSC 270084
• Gadolinium, tris(4,4,4-trifluoro-1-(2-thienyl)-1,3-butanedionato-O,O')-

• Inchi： 1S/3C8H5F3O2S.Gd/c3*9-8(10,11)7(13)4-5(12)6-2-1-3-14-6;/h3*1-3H,4H2;/p+6
• InChI Key： PKCBWHWMJMSEEN-UHFFFAOYSA-T
• SMILES： [Gd].S1C=CC=C1C(CC(C(F)(F)F)=[OH+])=[OH+].S1C=CC=C1C(CC(C(F)(F)F)=[OH+])=[OH+].S1C=CC=C1C(CC(C(F)(F)F)=[OH+])=[OH+]

Computed Properties

• Exact Mass: 829.95977g/mol
• Monoisotopic Mass: 829.95977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 43
• Rotatable Bond Count: 3
• Complexity: 879
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.7Ų